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Compound of Interest

Compound Name: 1-Nitroso-2-naphthol

Cat. No.: B091326

An In-depth Technical Guide to 1-Nitroso-2-naphthol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 1-
Nitroso-2-naphthol, detailed experimental protocols for its synthesis, and its applications in
various scientific fields.

Core Properties of 1-Nitroso-2-naphthol

1-Nitroso-2-naphthol is an organic compound that appears as a yellowish-brown solid.[1][2] It
is utilized as an intermediate in the manufacturing of dyes and as a reagent in analytical
chemistry, notably for the detection and separation of cobalt from other metals like nickel.[2][3]

Quantitative Data Summary

The key quantitative properties of 1-Nitroso-2-naphthol are summarized in the table below for
easy reference.
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Property Value Source

Molecular Formula C10H7NO2 (11415161718l
Linear Formula ONC10HsOH [9]

Molecular Weight 173.17 g/mol [L1[4151e181e11.01

N C: 69.36%, H: 4.07%, N:
Percent Composition [2]
8.09%, O: 18.48%

_ _ 106-108 °C (with
Melting Point B [O][11]
decomposition)

CAS Number 131-91-9 [L[41[5][°]

Experimental Protocols
Synthesis of 1-Nitroso-2-naphthol from 2-Naphthol

This protocol details the synthesis of 1-Nitroso-2-naphthol via the nitrosation of 2-naphthol.
The reaction involves treating 2-naphthol with nitrous acid, which is typically generated in situ
from sodium nitrite and an acid.[1]

Materials:

2-Naphthol (10 g)

Sodium Hydroxide (2.8 g)

Sodium Nitrite (5 g)

10% Sulphuric Acid (140 ml)

Distilled Water

e Ice

Procedure:
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» Dissolve 10 g of 2-naphthol and 2.8 g of sodium hydroxide in 100 ml of water. Dilute the
solution to a final volume of 200 ml with water.

o Carefully add a solution of 5 g of sodium nitrite dissolved in a small amount of water to the 2-

naphthol solution.
e Cool the mixture by adding approximately 100 g of ice.

¢ While maintaining the temperature below 5°C and stirring constantly, slowly add 140 ml of
10% sulphuric acid.

o A pale yellow precipitate of 1-Nitroso-2-naphthol will form.

 Allow the mixture to stand for 2 hours to ensure complete precipitation.

« Filter the precipitate and wash it with water until the washings are only slightly acidic.[11]
The yield of this reaction is nearly theoretical.[11]

Diagrams and Workflows
Synthesis Workflow

The following diagram illustrates the key steps and reagents involved in the laboratory
synthesis of 1-Nitroso-2-naphthol.
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Reactants & Reagents

NaOH (aq)

2-Naphthol

NaNO2 (aq)

Ice

H2S04 (10%)

Process Steps

1. Dissolve 2-Naphthol
in NaOH solution

2. Add NaNO2 solution

3. Cool mixture
with Ice (< 5°C)

4. Acidify slowly with H2SO4
(Constant Stirring)

5. Precipitation
(Allow to stand for 2h)

6. Filter and Wash
with Water

Final Broduct

1-Nitroso-2-naphthol

(Precipitate)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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